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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for

the handling of Disperse Orange 1 (DO1), an azo dye. The information is compiled from safety

data sheets and scientific literature to ensure a comprehensive resource for laboratory

personnel.

Chemical and Physical Properties
Disperse Orange 1 is a brownish powder with the chemical name 4-((4-nitrophenyl)azo)-N-

phenylaniline.[1][2] While it is insoluble in water, it is soluble in many organic solvents.[2][3]

Commercial samples of Disperse Orange 1 may contain approximately 25% of the dye by

weight, with the remainder being composed of sodium chloride and other salts.[4]
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Property Value Reference(s)

Chemical Formula C18H14N4O2 [2]

Molecular Weight 318.33 g/mol [2]

CAS Number 2581-69-3 [1][5]

Appearance Brownish powder [1][2]

Melting Point 151-160 °C [2][6]

Water Solubility
Insoluble (0.4775 µg/L at 25

°C)
[2][3]

Organic Solvent Solubility
Soluble in many organic

solvents
[2]

Hazard Identification and GHS Classification
Disperse Orange 1 is classified as a hazardous substance. The primary health concern

associated with this chemical is skin sensitization.[5][7][8]

GHS Classification:

Skin Sensitization (Category 1): May cause an allergic skin reaction.[7][8]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[5]

Hazard Statements:

H317: May cause an allergic skin reaction.[7][8]

H302: Harmful if swallowed.[5]
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H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Toxicological Information
The toxicological properties of Disperse Orange 1 have not been fully investigated, and

quantitative data such as LD50 values are not readily available.[1] However, existing studies

indicate several areas of concern.

Genotoxicity and Mutagenicity
In vitro studies have demonstrated that Disperse Orange 1 can induce DNA damage and has

cytotoxic effects.[1] It has been shown to cause frameshift mutations in Salmonella

typhimurium strains, and this mutagenicity is enhanced by nitroreductase and o-

acetyltransferase enzymes.[1]

Cytotoxicity and Apoptosis
Disperse Orange 1 has been observed to induce apoptosis in human hepatoma (HepG2) cells

after 72 hours of contact.[1] Studies have also indicated that it can reduce mitochondrial activity

in these cells.[9]

Experimental Protocols
The following are summaries of methodologies used in key toxicological studies of Disperse

Orange 1.

Comet Assay for Genotoxicity
Cell Line: Human hepatoma (HepG2) cells.

Procedure: Cells are exposed to various concentrations of Disperse Orange 1. After

exposure, the cells are embedded in agarose on a microscope slide, lysed, and subjected to

electrophoresis. The resulting "comet-like" shapes, with tails of fragmented DNA, are

analyzed to quantify the extent of DNA damage.[1]
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Salmonella/Microsome Mutagenicity Assay (Ames Test)
Bacterial Strains:Salmonella typhimurium strains TA98 and YG1041 (with and without

metabolic activation systems like S9 mix).

Procedure: The bacterial strains, which are engineered to be unable to synthesize histidine,

are exposed to Disperse Orange 1. The number of revertant colonies (colonies that have

regained the ability to synthesize histidine) is counted. A significant increase in the number of

revertant colonies compared to the control indicates mutagenicity.[1]

Cell Viability Assays (MTT and CCK-8)
Cell Line: HepG2 cells.

Procedure:

MTT Assay: Measures the metabolic activity of cells. Viable cells with active mitochondria

reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of

formazan produced is proportional to the number of living cells and is quantified by

measuring the absorbance at a specific wavelength.[9]

CCK-8 Assay: A more sensitive assay where the tetrazolium salt WST-8 is reduced by

cellular dehydrogenases to a yellow-colored formazan dye. The amount of formazan is

directly proportional to the number of living cells and is measured spectrophotometrically.

[9]

Micronucleus Assay
Cell Lines: Human lymphocytes and HepG2 cells.

Procedure: Cells are exposed to Disperse Orange 1. After an appropriate incubation period,

the cells are harvested and stained to visualize the nucleus and any micronuclei. Micronuclei

are small, extra-nuclear bodies that contain fragments of chromosomes or whole

chromosomes that were not incorporated into the daughter nuclei during cell division. An

increase in the frequency of micronuclei indicates chromosomal damage.[6][7]

Signaling Pathways
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While the precise signaling pathways of Disperse Orange 1-induced toxicity are not fully

elucidated, its known ability to cause DNA damage and induce apoptosis suggests the

involvement of key cellular stress response pathways.

Cellular Stress

Cellular Response Apoptotic Pathway

Disperse Orange 1

DNA Damage

Mitochondrial Dysfunction

p53 Activation Bax/Bak Activation Cytochrome c Release Caspase Activation Apoptosis

Click to download full resolution via product page

Caption: Potential apoptotic pathway induced by Disperse Orange 1.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling: Use with adequate ventilation and minimize dust generation.[1] Avoid contact with

skin, eyes, and clothing.[1] Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible substances such as strong oxidizing agents.[1]
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Caption: Recommended workflow for safely handling Disperse Orange 1.
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Exposure Controls and Personal Protective
Equipment

Engineering Controls: Work in a well-ventilated area. A safety shower and eyewash station

should be readily available.[1]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be worn.[1]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][5]

Skin Contact: Immediately wash the skin with plenty of soap and water for at least 15

minutes.[1][5] Remove contaminated clothing.[1] Seek medical attention if irritation or a rash

occurs.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water and give them 2-4 cupfuls of milk or water to drink.[1] Seek immediate medical

attention.[1]

Firefighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1][5]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and

carbon monoxide may be generated.[1]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][5]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.[1][5] Avoid breathing

dust.[5]

Environmental Precautions: Prevent the material from entering drains or waterways.[5]

Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable

disposal container.[1] Avoid generating dust.[1] Clean the spill area thoroughly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594350#health-and-safety-considerations-for-
handling-disperse-orange-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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